![molecular formula C17H21NO2 B3128255 3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one CAS No. 338793-04-7](/img/structure/B3128255.png)
3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one
Overview
Description
3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one, also known as MPPF, is a selective antagonist of the serotonin 5-HT1A receptor. It has been extensively studied for its potential use in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. In
Mechanism of Action
3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one is a selective antagonist of the serotonin 5-HT1A receptor, which is widely distributed throughout the brain and plays a key role in the regulation of mood, anxiety, and other neurological functions. By blocking the 5-HT1A receptor, this compound can modulate the activity of the serotonergic system and potentially improve the symptoms of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the induction of neurogenesis. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one has several advantages for use in lab experiments, including its high selectivity for the 5-HT1A receptor, its well-characterized pharmacological profile, and its potential therapeutic applications. However, this compound also has several limitations, including its relatively low potency, its limited solubility, and its potential for off-target effects.
Future Directions
There are several future directions for research on 3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one, including the development of more potent and selective 5-HT1A receptor antagonists, the investigation of the role of the serotonergic system in neurological disorders, and the exploration of the potential therapeutic benefits of this compound in various disease models. Additionally, the use of this compound in combination with other drugs or therapies may provide new avenues for the treatment of neurological disorders.
Scientific Research Applications
3-Hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydro-1-isoquinolinyl)-2-cyclohexen-1-one has been extensively studied for its potential use in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. It has also been shown to have potential applications in the treatment of pain, addiction, and neurodegenerative diseases. This compound has been used in both in vitro and in vivo studies to investigate the role of the 5-HT1A receptor in these disorders and to explore the potential therapeutic benefits of this compound.
properties
IUPAC Name |
3-hydroxy-5,5-dimethyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)cyclohex-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-17(2)9-13(19)15(14(20)10-17)16-12-6-4-3-5-11(12)7-8-18-16/h3-6,16,18-19H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGFGYDZVBMKHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=C(C(=O)C1)C2C3=CC=CC=C3CCN2)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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